Cas no 27955-52-8 (2-methylimidazo[1,2-a]pyrazin-3-amine)

• Product Name: 2-methylimidazo[1,2-a]pyrazin-3-amine
• CAS No: 27955-52-8
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 1433313
• PubChem ID: 55281073
• Update Time: 2025-10-28

2-methylimidazo[1,2-a]pyrazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-methylimidazo[1,2-a]pyrazin-3-amine
• LogP
• IMIDAZO[1,2-A]PYRAZIN-3-AMINE, 2-METHYL-
• DTXSID20717365
• AKOS006337921
• 27955-52-8
• CBA95552
• EN300-380716

• Inchi： 1S/C7H8N4/c1-5-7(8)11-3-2-9-4-6(11)10-5/h2-4H,8H2,1H3
• InChI Key： PTJRPACSRGTESK-UHFFFAOYSA-N
• SMILES： N12C=CN=CC1=NC(C)=C2N

Computed Properties

• Exact Mass: 148.07504
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.21

Additional information on 2-methylimidazo[1,2-a]pyrazin-3-amine

Chemical Profile of 2-methylimidazo[1,2-a]pyrazin-3-amine (CAS No. 27955-52-8)

2-methylimidazo[1,2-a]pyrazin-3-amine, identified by its Chemical Abstracts Service number 27955-52-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyrazine class, a structural motif known for its broad biological activity and potential therapeutic applications. The unique arrangement of nitrogen atoms in its molecular framework imparts distinct chemical properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 2-methylimidazo[1,2-a]pyrazin-3-amine consists of a fused ring system comprising an imidazole ring and a pyrazine ring, with a methyl substituent at the 2-position and an amine group at the 3-position. This configuration contributes to its reactivity and interaction with biological targets. The compound's ability to engage with various enzymes and receptors has positioned it as a promising candidate for exploring novel pharmacological pathways.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities. Among these, imidazopyrazines have been extensively studied for their potential in treating a range of diseases, including cancer, inflammation, and infectious disorders. The amine functionality in 2-methylimidazo[1,2-a]pyrazin-3-amine not only facilitates hydrogen bonding interactions but also allows for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 2-methylimidazo[1,2-a]pyrazin-3-amine is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting specific enzymatic pathways involved in disease progression. For instance, studies have demonstrated its utility in generating inhibitors that modulate kinases and other signaling proteins, which are critical in cancer therapy. The ability to fine-tune the structure while retaining biological activity makes this compound an attractive building block for medicinal chemists.

Recent advancements in computational chemistry have further enhanced the understanding of 2-methylimidazo[1,2-a]pyrazin-3-amine's interactions with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to various protein receptors, suggesting multiple potential therapeutic applications. These simulations have guided the design of more potent analogs with improved selectivity and reduced side effects.

The pharmacokinetic profile of 2-methylimidazo[1,2-a]pyrazin-3-amine is another area of active investigation. Studies have explored its solubility, stability, and metabolic pathways to optimize its delivery and efficacy. The compound's moderate solubility in water and lipids makes it suitable for various formulation strategies, including oral and intravenous administration. Furthermore, its metabolic degradation products have been analyzed to assess potential toxicity concerns, ensuring safe usage in clinical settings.

In the context of drug development pipelines, 2-methylimidazo[1,2-a]pyrazin-3-amine has been incorporated into several preclinical studies aimed at evaluating its therapeutic potential. These studies have focused on its efficacy against chronic diseases such as neurodegenerative disorders and autoimmune conditions. Preliminary results indicate that derivatives of this compound exhibit promising anti-inflammatory and neuroprotective effects, warranting further exploration.

The synthetic methodologies for preparing 2-methylimidazo[1,2-a]pyrazin-3-amine have also seen significant advancements. Modern synthetic routes leverage catalytic processes and green chemistry principles to improve yield and reduce environmental impact. These innovations align with the broader industry trend toward sustainable drug manufacturing practices.

The future prospects for 2-methylimidazo[1,2-a]pyrazin-3-amine are vast, with ongoing research expanding its applications across multiple therapeutic domains. As our understanding of biological mechanisms continues to evolve, this compound is likely to play an increasingly pivotal role in developing next-generation therapeutics.